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Compound of Interest

Compound Name: L-Methionine-15N

Cat. No.: B12060174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of L-Methionine-¹⁵N, an essential amino acid isotopically labeled with Nitrogen-15.

This document is intended to serve as a valuable resource for professionals in research and

drug development who utilize stable isotope-labeled compounds in their work. The guide

details key physical and chemical characteristics, outlines experimental methodologies for their

determination, and provides visual representations of relevant biological pathways and

experimental workflows.

Core Physicochemical Data
The fundamental physicochemical properties of L-Methionine-¹⁵N are summarized in the tables

below. This data has been compiled from various reputable suppliers and chemical databases.

Table 1: General and Physical Properties of L-Methionine-¹⁵N

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12060174?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12060174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Formula C₅H₁₁¹⁵NO₂S [1]

Molecular Weight 150.20 g/mol [1]

Appearance Solid [1]

Melting Point 284 °C (decomposes) [1]

Optical Activity
[α]25/D +23.1°, c = 1 in 1 M

HCl
[1]

Table 2: Isotopic and Chemical Purity of L-Methionine-¹⁵N

Property Value Source(s)

Isotopic Purity (¹⁵N) 98 atom %

Chemical Purity 98% (CP)

Mass Shift M+1

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties are outlined

below. It is important to note that while specific protocols for L-Methionine-¹⁵N are not

extensively published, the following are adapted from established, general methods for amino

acids and isotopically labeled compounds.

Determination of Melting Point
The melting point of L-Methionine-¹⁵N can be determined using a standard capillary melting

point apparatus.

Methodology:

Sample Preparation: A small amount of finely powdered L-Methionine-¹⁵N is packed into a

capillary tube to a height of 2-3 mm.
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Apparatus Setup: The capillary tube is placed in the heating block of a calibrated melting

point apparatus.

Heating: The sample is heated at a steady rate of 1-2 °C per minute.

Observation: The temperature at which the substance first begins to melt and the

temperature at which it is completely molten are recorded as the melting range. For

substances that decompose, the temperature at which decomposition begins is noted.

Determination of Solubility
The solubility of L-Methionine-¹⁵N can be assessed in various solvents to understand its

behavior in different experimental conditions.

Methodology:

Solvent Selection: A range of solvents of varying polarity (e.g., water, ethanol, DMSO) are

selected.

Sample Preparation: A known excess amount of L-Methionine-¹⁵N is added to a fixed volume

of each solvent in a sealed vial.

Equilibration: The vials are agitated at a constant temperature for a sufficient period (e.g., 24

hours) to ensure equilibrium is reached.

Quantification: The saturated solution is filtered to remove undissolved solid. The

concentration of L-Methionine-¹⁵N in the filtrate is then determined using a suitable analytical

technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis

spectrophotometry.

Determination of Molecular Weight and Isotopic Purity
Mass spectrometry is the primary technique for confirming the molecular weight and

determining the isotopic purity of L-Methionine-¹⁵N.

Methodology:
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Sample Preparation: A dilute solution of L-Methionine-¹⁵N is prepared in a suitable volatile

solvent compatible with the mass spectrometer's ionization source.

Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap, TOF) is used for

analysis.

Ionization: The sample is introduced into the mass spectrometer and ionized using an

appropriate technique, such as electrospray ionization (ESI).

Data Acquisition: The mass-to-charge ratio (m/z) of the molecular ions is measured. The

molecular weight is confirmed from the mass of the most abundant isotopic peak.

Isotopic Purity Analysis: The relative abundances of the ¹⁴N- and ¹⁵N-containing molecular

ions are measured. The isotopic purity is calculated as the percentage of the ¹⁵N-labeled

species relative to the total amount of the compound.

Visualizing Workflows and Pathways
To aid in the understanding of experimental processes and biological context, the following

diagrams have been generated using Graphviz.
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Caption: Generalized workflow for determining physicochemical properties.
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Caption: Overview of the L-methionine metabolic pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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